Cas no 821798-36-1 (Benzoic acid, 4-(4-hydroxybutoxy)-, 4-methoxyphenyl ester)

• Product Name: Benzoic acid, 4-(4-hydroxybutoxy)-, 4-methoxyphenyl ester
• CAS No: 821798-36-1
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 696377
• PubChem ID: 71419739
• Update Time: 2025-04-19

Benzoic acid, 4-(4-hydroxybutoxy)-, 4-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-hydroxybutoxy)-, 4-methoxyphenyl ester
• (4-methoxyphenyl) 4-(4-hydroxybutoxy)benzoate
• DTXSID60838967
• 821798-36-1
• 4-METHOXYPHENYL 4-(4-HYDROXYBUTOXY)BENZOATE

• Inchi： 1S/C18H20O5/c1-21-15-8-10-17(11-9-15)23-18(20)14-4-6-16(7-5-14)22-13-3-2-12-19/h4-11,19H,2-3,12-13H2,1H3
• InChI Key： LZSQYKXKMYMTLZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)OC2C=CC(=CC=2)OC)=CC=1)CCCCO

Computed Properties

• Exact Mass: 316.13107373g/mol
• Monoisotopic Mass: 316.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65Ų